Cas no 1396710-44-3 (N-4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenyl-2-(thiophen-2-yl)acetamide)

• Product Name: N-4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenyl-2-(thiophen-2-yl)acetamide
• CAS No: 1396710-44-3
• MF: C₁₄H₁₃N₅O₂S
• MW: 315.350320577621
• CID: 5983590
• PubChem ID: 71790956
• Update Time: 2025-07-30

N-4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenyl-2-(thiophen-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenyl-2-(thiophen-2-yl)acetamide
• N-[4-(4-methyl-5-oxotetrazol-1-yl)phenyl]-2-thiophen-2-ylacetamide
• N-(4-(4-methyl-5-oxo-4,5-dihydro-1H-tetrazol-1-yl)phenyl)-2-(thiophen-2-yl)acetamide
• 1396710-44-3
• N-[4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenyl]-2-(thiophen-2-yl)acetamide
• AKOS024540867
• VU0538399-1
• F6233-0117

• Inchi： 1S/C14H13N5O2S/c1-18-14(21)19(17-16-18)11-6-4-10(5-7-11)15-13(20)9-12-3-2-8-22-12/h2-8H,9H2,1H3,(H,15,20)
• InChI Key： OSDUHXPOLMNCHH-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(N2C(=O)N(C)N=N2)C=C1)(=O)CC1SC=CC=1

Computed Properties

• Exact Mass: 315.07899585g/mol
• Monoisotopic Mass: 315.07899585g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 106Ų

Additional information on N-4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenyl-2-(thiophen-2-yl)acetamide

Introduction to N-4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenyl-2-(thiophen-2-yl)acetamide (CAS No. 1396710-44-3)

N-4-(4-methyl-5-oxo-4,5-dihydro-1H-1,2,3,4-tetrazol-1-yl)phenyl-2-(thiophen-2-yl)acetamide is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 1396710-44-3, represents a fascinating blend of heterocyclic structures and functional groups that make it a promising candidate for various therapeutic applications. The molecular architecture of this compound incorporates key elements such as a 1,2,3,4-tetrazole core and a thiophene moiety, which are known for their diverse biological activities and potential in drug development.

The 1,2,3,4-tetrazole ring is a heterocyclic compound characterized by four nitrogen atoms arranged in a five-membered ring. This structural motif is renowned for its presence in numerous bioactive natural products and synthetic drugs. The incorporation of a 4-methyl-5-oxo-4,5-dihydro-1H-tetrazole moiety into the molecular framework of N-4-(4-methyl-5-oxo-4,5-dihydro-1H-tetrazol-1-y)phenyl)-2-(thiophen)-2-y acetamide introduces unique electronic and steric properties that can influence its interactions with biological targets. These properties are particularly relevant in the context of designing molecules with enhanced binding affinity and selectivity.

The phenyl ring in the compound's structure is further functionalized with an amide group linked to a thiophene ring. The amide functionality is a common pharmacophore in medicinal chemistry due to its ability to form hydrogen bonds with biological targets such as proteins and enzymes. The presence of the thiophen moiety adds another layer of complexity to the molecule's interactions with biological systems. Thiophenes are known for their role in various pharmacological applications, including antiviral, antibacterial, and anti-inflammatory agents.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for therapeutic purposes. The unique combination of rings and functional groups in N-(4-methyl)-5-oxytetrazol)-4 phenyl)-2-(thiophen)-2 acetamide positions it as a valuable scaffold for further derivatization and optimization. Researchers have been exploring various synthetic routes to modify this compound's structure while maintaining or enhancing its biological activity. These efforts have led to the identification of several derivatives with improved pharmacokinetic profiles and reduced toxicity.

The potential applications of this compound span across multiple therapeutic areas. Its structural features suggest that it may exhibit properties relevant to central nervous system disorders, cardiovascular diseases, and inflammatory conditions. Additionally, the compound's ability to interact with multiple biological targets makes it an attractive candidate for multitarget drug discovery efforts. Such approaches aim to develop drugs that can modulate several pathways simultaneously, potentially leading to more effective treatment strategies.

The synthesis of N-(4-methyl)-5-oxytetrazol)-4 phenyl)-2-(thiophen)-2 acetamide involves several sophisticated chemical transformations. Key steps include the formation of the tetrazole ring through cycloaddition reactions and subsequent functionalization of the phenyl ring with an amide group. The introduction of the thiophene moiety typically requires cross-coupling reactions such as Suzuki or Stille couplings. These synthetic strategies highlight the compound's complexity and the expertise required to produce it in high purity.

Ongoing research is focused on understanding the mechanisms by which this compound interacts with biological targets. Computational studies have been instrumental in predicting binding modes and affinities for various potential receptors. These studies often employ molecular docking techniques to model the interactions between the compound and target proteins. Such computational approaches provide valuable insights into how structural modifications can be made to enhance binding affinity and selectivity.

In vitro studies have begun to explore the biological activity of N-(4-methyl)-5-oxytetrazol)-4 phenyl)-2-(thiophen)-2 acetamide. Initial results suggest that it may exhibit inhibitory effects on certain enzymes and receptors relevant to inflammation and pain signaling. These findings are particularly exciting given the increasing demand for novel therapeutics that can address chronic inflammatory conditions without significant side effects. Further preclinical studies are necessary to confirm these observations and to assess other potential therapeutic applications.

The development of new drug candidates is a lengthy and complex process that involves multiple stages of testing and regulatory approval. However, compounds like N-(4-methyl)-5-oxytetrazol)-4 phenyl)-2-(thiophen)-2 acetamide offer hope for discovering innovative treatments for various diseases. The combination of computational chemistry, synthetic organic chemistry, and biological testing provides a robust framework for evaluating their potential as lead compounds.

In conclusion, N-(4-methyl)-5-oxytetrazol)-4 phenyl)-2-(thiophen)-2 acetamide (CAS No.1396710-44^-3) is a promising compound with significant potential in pharmaceutical research. Its unique molecular structure incorporates key elements such as a 1H-tetrazole core and a thiophene moiety that are known for their diverse biological activities. Ongoing research aims to explore its therapeutic applications through both computational studies and experimental investigations.